![molecular formula C26H25NO4 B3251213 Fmoc-alpha-Me-homoPhe-OH CAS No. 2079062-43-2](/img/structure/B3251213.png)
Fmoc-alpha-Me-homoPhe-OH
Overview
Description
Fmoc-alpha-Me-homoPhe-OH is a compound used in peptide synthesis. Its full name is (S)-2-(Fmoc-amino)-4-phenylbutyric acid , and its empirical formula is C25H23NO4 . This molecule is part of the Fmoc-protected amino acids family, commonly employed in solid-phase peptide synthesis (SPPS) due to its compatibility with Fmoc-based protocols .
Synthesis Analysis
The synthesis of Fmoc-alpha-Me-homoPhe-OH involves several steps. Typically, it starts with the protection of the amino group using the Fmoc (9-fluorenylmethoxycarbonyl) group. Subsequent reactions include elongation of the side chain and deprotection of the Fmoc group. The final product is obtained after purification and characterization .
Molecular Structure Analysis
The molecular structure of Fmoc-alpha-Me-homoPhe-OH consists of a phenylbutyric acid backbone with an Fmoc group attached to the amino terminus. The Fmoc group provides stability during peptide synthesis and can be selectively removed under mild conditions. The chiral center in the molecule contributes to its stereochemistry .
Chemical Reactions Analysis
During peptide synthesis, Fmoc-alpha-Me-homoPhe-OH serves as a building block. It reacts with other Fmoc-protected amino acids on a solid support, forming peptide bonds through coupling reactions (typically using DIC/HOBt or similar reagents). The Fmoc group facilitates stepwise elongation of the peptide chain. Deprotection of the Fmoc group occurs using piperidine, revealing the free amino group for subsequent coupling .
Mechanism of Action
As a component of peptide synthesis, Fmoc-alpha-Me-homoPhe-OH contributes to the assembly of custom peptides. Its role lies in providing the necessary amino acid sequence for specific peptide targets. The Fmoc group ensures controlled and sequential addition of amino acids, leading to the desired peptide structure .
Future Directions
Research on Fmoc-alpha-Me-homoPhe-OH continues to explore its applications in peptide-based drug development, bioconjugation, and materials science. Investigating novel coupling strategies, enhancing stability, and optimizing synthetic routes are areas of interest. Additionally, understanding its interactions with biological targets remains crucial for advancing peptide-based therapeutics .
properties
IUPAC Name |
(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyl-4-phenylbutanoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25NO4/c1-26(24(28)29,16-15-18-9-3-2-4-10-18)27-25(30)31-17-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h2-14,23H,15-17H2,1H3,(H,27,30)(H,28,29)/t26-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGQQMJOGEHZTQM-SANMLTNESA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC1=CC=CC=C1)(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@](CCC1=CC=CC=C1)(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Fmoc-alpha-Me-homoPhe-OH |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.